2-[(1R)-1-azidoethyl]-1-methoxy-4-methylbenzene

• IUPAC Name: 2-[(1R)-1-azidoethyl]-1-methoxy-4-methylbenzene
• InChI: InChI=1S/C10H13N3O/c1-7-4-5-10(14-3)9(6-7)8(2)12-13-11/h4-6,8H,1-3H3/t8-/m1/s1
• InChI Key: ICOZSOGBQIDCBM-MRVPVSSYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(C)N=[N+]=[N-]
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)[C@@H](C)N=[N+]=[N-]
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

2-[(1R)-1-azidoethyl]-1-methoxy-4-methylbenzene (2-AEMMB) is an organic compound that has been studied for its potential applications in science and medicine. 2-AEMMB is a derivative of benzene, a common aromatic hydrocarbon, and is composed of a single ring of six carbon atoms and one nitrogen atom. It is a colorless solid with a melting point of 28°C and a boiling point of 136°C.

Scientific Research Applications

Methylation and Structural Studies

Research has indicated that methylation of specific benzene derivatives can lead to the creation of novel compounds with distinct structural and chemical properties. Claramunt et al. (2001) conducted studies on methylation of monoazolyl and bisazolyl derivatives of 1,4-dihydroxybenzene, leading to compounds with potential applications in various chemical syntheses and structural analyses (Claramunt, Escolástico, & Elguero, 2001). Additionally, Kotan and Yuksek (2021) optimized the structure of a complex methoxy-4-methylbenzene derivative using Density Functional Theory (DFT) methods, highlighting the molecule's potential in quantum chemical calculations and structural analysis (Kotan & Yuksek, 2021).

Synthesis and X-ray Structure Analysis

Taia et al. (2021) synthesized new 1,2,3-triazole derivatives containing the eugenol ring by utilizing a click chemistry method, which involved azides like 1-azido-4-methylbenzene. The structures of these compounds were characterized by NMR spectroscopy and confirmed through single-crystal X-ray diffraction studies (Taia et al., 2021). This research underscores the importance of such compounds in structural and material science.

Guest-Induced Assembly in Molecular Encapsulation

Kobayashi et al. (2003) investigated the guest-induced assembly of specific cavitands, which can encapsulate guests like 1-ethyl-4-methoxybenzene. This research is crucial for understanding molecular recognition and encapsulation processes, which have applications in drug delivery systems and nanotechnology (Kobayashi, Ishii, Sakamoto, Shirasaka, & Yamaguchi, 2003).

Liquid Crystal Synthesis

Patel et al. (2012) reported the synthesis and mesomorphic behavior of novel liquid crystalline containing methoxybenzene derivatives. The research highlights the utility of such compounds in creating materials with specific optical and thermal properties, useful in the field of materials science and display technologies (Patel, Vyas, & Doshi, 2012).